548-26-5; 17372-87-1

2-(2,4,5,7-Tetrabromo-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid

In Stock

• CAS RN:
• 548-26-5; 17372-87-1

• Formula:
• C20H8Br4O5

• InChI:
• InChI=1S/C20H8Br4O5/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25/h1-6,25H,(H,27,28)

• InChIKey:
• AZXGXVQWEUFULR-UHFFFAOYSA-N

• Eosin is a red crystalline powder. (NTP, 1992)
  2',4',5',7'-tetrabromofluorescein is a xanthene dye that is fluorescein bearing bromine substituents at positions 2', 4', 5' and 7'. It is a xanthene dye, an organobromine compound and a monocarboxylic acid. It is a conjugate acid of a 2',4',5',7'-tetrabromofluorescein(2-).
  A versatile red dye used in cosmetics, pharmaceuticals, textiles, etc., and as tissue stain, vital stain, and counterstain with HEMATOXYLIN. It is also used in special culture media.

sodium 2',4',5',7'-tetrabromo-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-bis(olate)

In Stock

• CAS RN:
• 17372-87-1

• Formula:
• C20H6Br4Na2O5

• InChI:
• InChI=1S/C20H8Br4O5.2Na/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20;;/h1-6,25-26H;;/q;2*+1/p-2

• InChIKey:
• LSMXXHPAEZLILP-UHFFFAOYSA-L

• Acid red 87 is most commonly used as an acidic red stain for highlighting cytoplasm material in samples.

Eosin

In Stock

• CAS RN:
• 548-26-5

• Formula:
• C20H8Br4O5

• InChI:
• InChI=1S/C20H8Br4O5/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25/h1-6,25H,(H,27,28)

• InChIKey:
• AZXGXVQWEUFULR-UHFFFAOYSA-N

• Eosin is a red crystalline powder. (NTP, 1992)
  2',4',5',7'-tetrabromofluorescein is a xanthene dye that is fluorescein bearing bromine substituents at positions 2', 4', 5' and 7'. It is a xanthene dye, an organobromine compound and a monocarboxylic acid. It is a conjugate acid of a 2',4',5',7'-tetrabromofluorescein(2-).
  A versatile red dye used in cosmetics, pharmaceuticals, textiles, etc., and as tissue stain, vital stain, and counterstain with HEMATOXYLIN. It is also used in special culture media.

2-(Allyloxymethyl)pyridine

• CAS RN:
• 102548-26-5

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-2-7-11-8-9-5-3-4-6-10-9/h2-6H,1,7-8H2

• InChIKey:
• PIKCLGCZOXYUGY-UHFFFAOYSA-N

• 2-(Allyloxymethyl)pyridine is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.